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CAS No.: 217636-48-1

Cat. No.: B601708

Get Quote

Introduction
Fenofibrate, a third-generation fibric acid derivative, is a widely prescribed lipid-regulating

agent used in the treatment of hypercholesterolemia and mixed dyslipidemia.[1][2] As a

prodrug, fenofibrate is rapidly hydrolyzed in the body to its active metabolite, fenofibric acid,

which exerts its therapeutic effect by activating peroxisome proliferator-activated receptor alpha

(PPARα).[2] The purity of the active pharmaceutical ingredient (API) is of paramount

importance to ensure the safety and efficacy of the final drug product. Regulatory bodies

worldwide, including the European Pharmacopoeia (EP) and the United States Pharmacopeia

(USP), mandate stringent control over impurities in pharmaceutical substances.

This technical guide provides a comprehensive exploration of Fenofibrate Impurity G, also

known as Fenofibrate USP Related Compound C. We will delve into its chemical identity,

elucidate its most probable origin as a process-related impurity stemming from the synthesis of

Fenofibrate, and provide a detailed analytical methodology for its detection and quantification.

This document is intended for researchers, scientists, and drug development professionals

engaged in the synthesis, analysis, and quality control of Fenofibrate.
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Chemical Identity of Fenofibrate and Impurity G
A clear understanding of the molecular structures of both the API and the impurity is

fundamental to postulating the origin of the impurity.

Fenofibrate, chemically named propan-2-yl 2-[4-(4-chlorobenzoyl)phenoxy]-2-

methylpropanoate, is the isopropyl ester of fenofibric acid.[3][4]

Fenofibrate Impurity G is chemically identified as 1-Methylethyl 2-[[2-[4-(4-

chlorobenzoyl)phenoxy]-2-methylpropanoyl]oxy]-2-methylpropanoate.[5] It is also recognized

as Fenofibrate USP Related Compound C.[6][7] Structurally, it is a diester derivative.

Compound Chemical Name Molecular Formula Molecular Weight

Fenofibrate

propan-2-yl 2-[4-(4-

chlorobenzoyl)phenox

y]-2-methylpropanoate

C20H21ClO4 360.83 g/mol

Fenofibrate Impurity G

1-Methylethyl 2-[[2-[4-

(4-

chlorobenzoyl)phenox

y]-2-

methylpropanoyl]oxy]-

2-methylpropanoate

C24H27ClO6 446.92 g/mol

The Origin of Fenofibrate Impurity G: A Process-
Related Impurity
Based on its chemical structure, Fenofibrate Impurity G is hypothesized to be a process-

related impurity formed during the synthesis of Fenofibrate, rather than a degradation product.

The common synthesis of Fenofibrate involves the esterification of fenofibric acid with isopropyl

alcohol or an isopropyl halide.[3][8]

One documented synthesis of Fenofibrate Impurity G (referred to as compound 5, a diester,

and impurity C as per USP monograph) involves a two-step reaction starting from fenofibric

acid.[3] The first step is the esterification of fenofibric acid with 2-bromo-2-methylpropionic acid,

followed by a second esterification with isopropyl bromide under basic conditions.[3] This
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synthetic route provides a strong basis for the hypothesis that Impurity G is formed as a

byproduct during Fenofibrate synthesis.

Proposed Formation Pathway
The formation of this diester impurity can be rationalized as a side reaction occurring during the

esterification of fenofibric acid. A plausible mechanism involves the self-condensation of two

molecules of fenofibric acid or the reaction of fenofibric acid with a reactive intermediate.

Here is a proposed logical pathway for the formation of Fenofibrate Impurity G during the

synthesis of Fenofibrate:

Fenofibrate Synthesis Starting Materials Main Reaction

Side Reaction PathwayFenofibric Acid

Fenofibrate

Esterification

Fenofibric Acid
Dimerization Intermediate

Self-condensation
(Side Reaction)

Isopropylating Agent
(e.g., Isopropyl Bromide)

Fenofibrate Impurity G
Further Reaction
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Caption: Proposed formation pathway of Fenofibrate Impurity G.

The key step in this proposed pathway is the unintended reaction between two molecules of

fenofibric acid or its activated form, leading to a diester intermediate which then gets esterified

to form Impurity G. This side reaction is likely influenced by the specific reaction conditions,

such as the choice of activating agents, base, solvent, and temperature.

Analytical Methodology for Detection and
Quantification
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The control of impurities necessitates robust and validated analytical methods. High-

Performance Liquid Chromatography (HPLC) is the most common technique for the analysis of

Fenofibrate and its related substances.[9][10]

Experimental Protocol: Reversed-Phase HPLC
The following is a detailed, step-by-step methodology for the detection and quantification of

Fenofibrate Impurity G, based on established methods for Fenofibrate impurity profiling.[9]

[11]

1. Instrumentation:

A High-Performance Liquid Chromatograph equipped with a UV detector.

2. Chromatographic Conditions:

Parameter Condition

Column
Waters X Bridge C18 (250 mm x 4.6 mm, 5 µm)

or equivalent

Mobile Phase Acetonitrile : Water (75:25 v/v)

Flow Rate 1.0 mL/min

Detection Wavelength 286 nm

Column Temperature Ambient

Injection Volume 20 µL

3. Preparation of Solutions:

Diluent: A mixture of Acetonitrile and Water in the same ratio as the mobile phase.

Standard Solution: Accurately weigh and dissolve appropriate amounts of USP Fenofibrate

RS and USP Fenofibrate Related Compound C RS (Impurity G) in the diluent to obtain a

known concentration (e.g., 10 µg/mL).
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Sample Solution: Accurately weigh and dissolve the Fenofibrate drug substance in the

diluent to obtain a specific concentration (e.g., 1000 µg/mL).

4. System Suitability:

Inject the standard solution and verify system suitability parameters such as theoretical

plates, tailing factor, and resolution between Fenofibrate and Impurity G.

5. Analysis:

Inject the sample solution into the chromatograph and record the chromatogram.

Identify the peaks of Fenofibrate and Impurity G by comparing their retention times with

those of the standards.

Calculate the amount of Impurity G in the sample using the area normalization method or by

comparison with the standard.

Workflow for Impurity Analysis
The following diagram illustrates the general workflow for the analysis of Fenofibrate Impurity
G.
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Caption: HPLC analysis workflow for Fenofibrate Impurity G.

Conclusion
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Fenofibrate Impurity G is a significant process-related impurity that requires careful

monitoring and control during the manufacturing of Fenofibrate. Its diester structure strongly

indicates its origin from side reactions during the esterification of fenofibric acid. By

understanding the potential formation pathways, process chemists can optimize synthetic

conditions to minimize the generation of this impurity. Furthermore, the implementation of a

robust, validated analytical method, such as the HPLC protocol detailed in this guide, is crucial

for ensuring the quality, safety, and regulatory compliance of the final Fenofibrate drug

substance. This in-depth understanding empowers researchers and drug development

professionals to produce high-purity Fenofibrate, ultimately safeguarding patient health.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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